Cas no 54629-18-4 (5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-chloro-)

• Product Name: 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-chloro-
• CAS No: 54629-18-4
• MF: C₁₂H₆ClNO₂
• MW: 231.634541988373
• CID: 354061
• PubChem ID: 12202670
• Update Time: 2025-04-19

5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-chloro- Chemical and Physical Properties

Names and Identifiers

• 5H-[1]Benzopyrano[2,3-b]pyridin-5-one, 7-chloro-
• 7-chlorochromeno[2,3-b]pyridin-5-one
• 54629-18-4
• 7-CHLORO-5H-CHROMENO[2,3-B]PYRIDIN-5-ONE
• DTXSID30480275

• Inchi： 1S/C12H6ClNO2/c13-7-3-4-10-9(6-7)11(15)8-2-1-5-14-12(8)16-10/h1-6H
• InChI Key： PIMQUMLJPBGMAO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1=CC=CN=C1O2)=O

Computed Properties

• Exact Mass: 231.00878
• Monoisotopic Mass: 231.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19